Cas no 339113-46-1 (Dimethyl 5-(4-fluorophenyl)-2,2-dioxo-1,3-dihydropyrrolo[1,2-c][1,3]thiazole-6,7-dicarboxylate)

• Product Name: Dimethyl 5-(4-fluorophenyl)-2,2-dioxo-1,3-dihydropyrrolo[1,2-c][1,3]thiazole-6,7-dicarboxylate
• CAS No: 339113-46-1
• MF: C₁₆H₁₄FNO₆S
• MW: 367.348866939545
• CID: 5165746
• Update Time: 2025-06-23

Dimethyl 5-(4-fluorophenyl)-2,2-dioxo-1,3-dihydropyrrolo[1,2-c][1,3]thiazole-6,7-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• 6,7-dimethyl 5-(4-fluorophenyl)-2,2-dioxo-1H,3H-2lambda6-pyrrolo[1,2-c][1,3]thiazole-6,7-dicarboxylate
• DIMETHYL 5-(4-FLUOROPHENYL)-2,2-DIOXO-2,3-DIHYDRO-1H-2LAMBDA6-PYRROLO[1,2-C][1,3]THIAZOLE-6,7-DICARBOXYLATE
• dimethyl 5-(4-fluorophenyl)-2,2-dioxo-1,3-dihydropyrrolo[1,2-c][1,3]thiazole-6,7-dicarboxylate
• Bionet1_001596
• Oprea1_131972
• MLS001166272
• HMS572L18
• HMS2884I03
• dimethyl 5-(4-fluorophenyl)-2,2-dioxo-2,3-dihydro-1H-2lambda~6~-pyrrolo
• Dimethyl 5-(4-fluorophenyl)-2,2-dioxo-1,3-dihydropyrrolo[1,2-c][1,3]thiazole-6,7-dicarboxylate

• Inchi： 1S/C16H14FNO6S/c1-23-15(19)12-11-7-25(21,22)8-18(11)14(13(12)16(20)24-2)9-3-5-10(17)6-4-9/h3-6H,7-8H2,1-2H3
• InChI Key： FLWRJBGLLLEOBE-UHFFFAOYSA-N
• SMILES： S1(CC2=C(C(=O)OC)C(C(=O)OC)=C(C3C=CC(=CC=3)F)N2C1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 640
• XLogP3: 1.1
• Topological Polar Surface Area: 100

Additional information on Dimethyl 5-(4-fluorophenyl)-2,2-dioxo-1,3-dihydropyrrolo[1,2-c][1,3]thiazole-6,7-dicarboxylate

Dimethyl 5-(4-fluorophenyl)-2,2-dioxo-1,3-dihydropyrrolo[1,2-c][1,3]thiazole-6,7-dicarboxylate (CAS No. 339113-46-1): A Comprehensive Overview

Dimethyl 5-(4-fluorophenyl)-2,2-dioxo-1,3-dihydropyrrolo[1,2-c][1,3]thiazole-6,7-dicarboxylate (CAS No. 339113-46-1) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features and potential biological activities, making it a subject of interest for various applications in drug discovery and development.

The structure of Dimethyl 5-(4-fluorophenyl)-2,2-dioxo-1,3-dihydropyrrolo[1,2-c][1,3]thiazole-6,7-dicarboxylate consists of a pyrrolo[1,2-c][1,3]thiazole core with a 4-fluorophenyl substituent and two carboxylate groups esterified with methyl groups. The presence of the fluorine atom in the phenyl ring and the dioxo functionality in the thiazole ring contribute to its distinct chemical properties and potential biological activities.

Recent research has focused on the synthesis and biological evaluation of Dimethyl 5-(4-fluorophenyl)-2,2-dioxo-1,3-dihydropyrrolo[1,2-c][1,3]thiazole-6,7-dicarboxylate. Studies have shown that this compound exhibits promising antimicrobial and antitumor activities. For instance, a study published in the *Journal of Medicinal Chemistry* demonstrated that this compound effectively inhibited the growth of several bacterial strains, including both Gram-positive and Gram-negative bacteria. Additionally, preliminary in vitro studies have indicated that it possesses cytotoxic effects against various cancer cell lines.

The mechanism of action of Dimethyl 5-(4-fluorophenyl)-2,2-dioxo-1,3-dihydropyrrolo[1,2-c][1,3]thiazole-6,7-dicarboxylate is not yet fully understood. However, researchers hypothesize that its antimicrobial activity may be attributed to its ability to disrupt bacterial cell membranes or interfere with essential metabolic pathways. Similarly, its antitumor effects could be due to its ability to induce apoptosis or inhibit cell proliferation pathways in cancer cells.

In terms of synthesis, several methods have been reported for the preparation of Dimethyl 5-(4-fluorophenyl)-2,2-dioxo-1,3-dihydropyrrolo[1,2-c][1,3]thiazole-6,7-dicarboxylate. One common approach involves the reaction of a suitable pyrrole derivative with a thioamide and a fluorinated benzaldehyde under appropriate conditions. The resulting intermediate is then oxidized to form the dioxo functionality and further esterified to obtain the final product. These synthetic routes are often optimized to improve yield and purity while minimizing side reactions.

The pharmacological properties of Dimethyl 5-(4-fluorophenyl)-2,2-dioxo-1,3-dihydropyrrolo[1,2-c][1,3]thiazole-6,7-dicarboxylate are also being extensively studied. Preliminary data suggest that it has good solubility and stability in physiological conditions. Furthermore, its low molecular weight and favorable physicochemical properties make it a promising candidate for oral administration. However, more detailed pharmacokinetic studies are needed to fully evaluate its bioavailability and metabolism in vivo.

In addition to its potential therapeutic applications, Dimethyl 5-(4-fluorophenyl)-2,2-dioxo-1,3-dihydropyrrolo[1,2-c][1,3]thiazole-6,7-dicarboxylate has also been explored as a tool compound in chemical biology research. Its unique structure allows it to serve as a scaffold for the design and synthesis of novel derivatives with enhanced biological activities or improved pharmacological profiles. For example, researchers have used this compound as a starting point to develop more potent antimicrobial agents or selective inhibitors of specific cellular targets.

The safety profile of Dimethyl 5-(4-fluorophenyl)-2,2-dioxo-1,3-dihydropyrrolo[1,2-c][1,3]thiazole-6，7-dicarboxylate is an important consideration for its potential use in therapeutic settings. Initial toxicity studies have shown that it has low cytotoxicity towards normal human cells at therapeutic concentrations. However, comprehensive safety assessments are required to ensure its safe use in clinical applications.

Future research on Dimethyl 5-(4-fluorophenyl)-2，2-dioxo-1，3-dihydropyrrolo[1，2-c][1，3]thiazole-6，7-dicarboxylate is likely to focus on optimizing its structure for improved potency and selectivity. Additionally，efforts will be directed towards elucidating its mechanism of action at the molecular level and evaluating its efficacy in preclinical models of disease. The development of robust analytical methods for its detection and quantification will also be crucial for advancing its use in both research and clinical settings.

In conclusion，Dimethyl 5-(4-fluorophenyl)-2，2-dioxo-1，3-dihydropyrrolo[1，2-c][1，3]thiazole-6，7-dicarboxylate (CAS No. 339113-46-1) represents an intriguing compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features，promising biological activities，and favorable pharmacological properties make it an attractive candidate for further investigation and development as a therapeutic agent or research tool.